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Compound of Interest

Compound Name: (2-Chloropyridin-3-yl)acetonitrile

Cat. No.: B174756

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Chloropyridin-3-yl)acetonitrile, with the CAS Number 101012-32-2, is a heterocyclic
organic compound that serves as a valuable intermediate in the synthesis of a variety of
pharmaceutical and agrochemical compounds. Its structure, featuring a chlorinated pyridine
ring and a nitrile group, offers multiple reactive sites for the construction of more complex
molecular architectures. This guide provides a comprehensive overview of its key physical
properties, experimental protocols for their determination, and a representative synthetic
pathway.

Core Physical and Chemical Properties

A summary of the essential physical and chemical data for (2-Chloropyridin-3-yl)acetonitrile
is presented below. It is important to note that while some of these properties have been
experimentally determined, others are based on computational predictions and should be
considered as such.
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Property Value Source
--INVALID-LINK--, --INVALID-
Molecular Formula C7HsCIN2 LINK--, --INVALID-LINK--, --
INVALID-LINK--
--INVALID-LINK--, --INVALID-
Molecular Weight 152.58 g/mol LINK--, --INVALID-LINK--, --
INVALID-LINK--
Appearance Light yellow to yellow solid --INVALID-LINK--
Melting Point 85-86 °C --INVALID-LINK--
Boiling Point 294.1 + 25.0 °C (Predicted) --INVALID-LINK--
Density 1.262 + 0.06 g/cm3 (Predicted)  --INVALID-LINK--
Low solubility in water; Soluble
N in common organic solvents
Solubility , --INVALID-LINK--
such as dichloromethane and
chloroform.
) Commercially available with
Purity --INVALID-LINK--

purities of =97%.

Experimental Protocols for Physical Property

Determination

The following are generalized, standard laboratory protocols for the determination of the key

physical properties of solid organic compounds like (2-Chloropyridin-3-yl)acetonitrile.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a crystalline solid.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or similar)
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e Capillary tubes (sealed at one end)
e Mortar and pestle

e Spatula

Procedure:

e Ensure the sample of (2-Chloropyridin-3-yl)acetonitrile is dry and finely powdered. If
necessary, gently grind the crystals using a mortar and pestle.

e Press the open end of a capillary tube into the powdered sample, forcing a small amount of
the solid into the tube.

« Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The
packed sample height should be 2-3 mm.

e Place the capillary tube into the heating block of the melting point apparatus.

o Set the apparatus to heat at a moderate rate until the temperature is about 15-20 °C below
the expected melting point (in this case, heat to around 65-70 °C).

o Decrease the heating rate to approximately 1-2 °C per minute to ensure thermal equilibrium.

o Observe the sample through the magnifying eyepiece. Record the temperature at which the
first drop of liquid appears (the beginning of the melting range).

o Continue to observe and record the temperature at which the entire sample has completely
melted (the end of the melting range).

e A sharp melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination (Micro-scale Method)

For the determination of the boiling point of a high-boiling solid, a small-scale method is often
employed. The predicted boiling point is high, so appropriate high-temperature apparatus is
necessary.
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Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

High-temperature thermometer

Heating bath (e.qg., silicone oil bath) or a heating block

Clamps and stand

Procedure:

Place a small amount (a few milligrams) of (2-Chloropyridin-3-yl)acetonitrile into the small
test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to a thermometer using a wire or a rubber ring, ensuring the bottom of
the test tube is level with the thermometer bulb.

Immerse the assembly in a high-temperature heating bath, making sure the sample is below
the liquid level of the bath.

Heat the bath gradually. As the temperature rises, air trapped in the capillary tube will expand
and slowly bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the open end
of the capillary tube. This indicates that the vapor pressure of the sample is equal to the
atmospheric pressure.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.

Solubility Determination
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A gualitative assessment of solubility in various solvents can provide insights into the polarity

and potential reactivity of a compound.

Apparatus:

Small test tubes
Vortex mixer (optional)
Spatula

Pipettes

Procedure:

Place approximately 10-20 mg of (2-Chloropyridin-3-yl)acetonitrile into a series of labeled
small test tubes.

To each tube, add 1 mL of a different solvent (e.g., water, ethanol, dichloromethane,
chloroform, hexane).

Agitate the mixture for 1-2 minutes at room temperature. A vortex mixer can be used to
ensure thorough mixing.

Visually inspect the mixture to determine if the solid has dissolved. A compound is generally
considered soluble if it completely dissolves to form a clear solution.

Record the solubility as "soluble," "partially soluble," or "insoluble" for each solvent.

Synthesis Pathway

(2-Chloropyridin-3-yl)acetonitrile can be synthesized from (1-Oxy-pyridin-3-yl)-acetonitrile.

The following diagram illustrates the key transformation in this synthesis.
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Synthesis of (2-Chloropyridin-3-yl)acetonitrile

(1-Oxy-pyridin-3-yl)-acetonitrile

Phosphoryl chloride (POCIs)

Reflux

(2-Chloropyridin-3-yl)acetonitrile

Click to download full resolution via product page
Caption: Synthesis of (2-Chloropyridin-3-yl)acetonitrile.

Disclaimer: This technical guide is intended for informational purposes for research and
development professionals. The experimental protocols are generalized and may require
optimization for specific laboratory conditions. All chemical handling should be performed in a
well-ventilated fume hood with appropriate personal protective equipment. Please consult the
relevant Safety Data Sheets (SDS) before handling any of the chemicals mentioned.

 To cite this document: BenchChem. [Technical Guide: Physical Properties of (2-
Chloropyridin-3-yl)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b174756#2-chloropyridin-3-yl-acetonitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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